5-((2-(diethylamino)ethyl)thio)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-[2-(diethylamino)ethylsulfanyl]-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C15H22N4O2S/c1-5-19(6-2)9-10-22-11-7-8-16-13-12(11)14(20)18(4)15(21)17(13)3/h7-8H,5-6,9-10H2,1-4H3
• InChI Key: HMTZACWMGNPTRP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCSC1=C2C(=NC=C1)N(C(=O)N(C2=O)C)C
• Molecular Formula: C15H22N4O2S
• Molecular Weight: 322.4 g/mol

Description

5-((2-(diethylamino)ethyl)thio)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C15H22N4O2S and its molecular weight is 322.43. The purity is usually 95%.
BenchChem offers high-quality 5-((2-(diethylamino)ethyl)thio)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((2-(diethylamino)ethyl)thio)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

The compound’s structure suggests potential antimicrobial properties. Researchers have investigated its effects against bacteria, fungi, and other pathogens. Preliminary studies indicate that it may inhibit microbial growth by disrupting essential cellular processes. .

Anticancer Potential

Given its unique chemical scaffold, this compound has been evaluated for its anticancer properties. In vitro studies have shown promising results, including inhibition of cancer cell proliferation and induction of apoptosis. .

Anti-inflammatory Effects

The compound’s thieno[2,3-d]pyrimidine core suggests anti-inflammatory activity. It may modulate inflammatory pathways, making it relevant for conditions such as rheumatoid arthritis, inflammatory bowel disease, and other immune-related disorders. .

Neuroprotective Applications

Interest exists in its neuroprotective effects. The compound’s ability to cross the blood-brain barrier makes it a candidate for neurodegenerative diseases. Researchers are investigating its impact on neuronal survival, synaptic function, and neuroinflammation. .

Cardiovascular Research

The compound’s pharmacological profile hints at cardiovascular applications. It may influence vascular tone, platelet aggregation, or endothelial function. Researchers are studying its effects on blood pressure regulation, atherosclerosis, and thrombosis. .

Chemical Biology and Drug Design

Beyond specific applications, this compound serves as a valuable scaffold for medicinal chemistry. Researchers modify its side chains to create derivatives with enhanced properties. .